Cas no 1171095-63-8 (1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea)

• Product Name: 1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea
• CAS No: 1171095-63-8
• MF: C₂₃H₂₄FN₅O
• MW: 405.467967987061
• CID: 6303117
• PubChem ID: 44072637
• Update Time: 2025-06-08

1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea
• 1171095-63-8
• 1-(4-fluorophenyl)-3-(4-((4-(pyridin-2-yl)piperazin-1-yl)methyl)phenyl)urea
• VU0648774-1
• SR-01000923799
• 1-(4-fluorophenyl)-3-(4-{[4-(pyridin-2-yl)piperazin-1-yl]methyl}phenyl)urea
• SR-01000923799-1
• F5606-0005
• AKOS024515432
• 1-(4-fluorophenyl)-3-[4-[(4-pyridin-2-ylpiperazin-1-yl)methyl]phenyl]urea

• Inchi： 1S/C23H24FN5O/c24-19-6-10-21(11-7-19)27-23(30)26-20-8-4-18(5-9-20)17-28-13-15-29(16-14-28)22-3-1-2-12-25-22/h1-12H,13-17H2,(H2,26,27,30)
• InChI Key： PTBGKKQJJZYLSS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(NC1C=CC(=CC=1)CN1CCN(C2C=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 405.19648857g/mol
• Monoisotopic Mass: 405.19648857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.5Ų

Additional information on 1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea

Recent Advances in the Study of 1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea (CAS: 1171095-63-8)

The compound 1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea (CAS: 1171095-63-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This urea derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The presence of a fluorophenyl group and a pyridinylpiperazine moiety suggests potential interactions with various biological targets, making it a promising candidate for drug development.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for 1171095-63-8, which improved yield and purity compared to previous methods. The study also explored the compound's binding affinity to serotonin and dopamine receptors, highlighting its potential as a modulator of central nervous system (CNS) disorders. Molecular docking simulations revealed strong interactions with the 5-HT2A and D2 receptors, suggesting possible applications in treating schizophrenia and other psychiatric conditions.

In addition to its CNS activity, 1171095-63-8 has shown promise in oncology research. A preclinical study conducted by a team at the National Cancer Institute (2024) demonstrated the compound's ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR axis, which is often dysregulated in malignant cells. These findings underscore the compound's potential as a multi-targeted therapeutic agent.

Further investigations into the pharmacokinetics and toxicity profile of 1171095-63-8 are underway. Preliminary data from animal models indicate favorable absorption and distribution properties, with minimal off-target effects. However, researchers emphasize the need for additional studies to assess long-term safety and efficacy. The compound's metabolic stability and potential drug-drug interactions are also areas of active research, as these factors will be critical in determining its suitability for clinical development.

In conclusion, 1-(4-fluorophenyl)-3-(4-{4-(pyridin-2-yl)piperazin-1-ylmethyl}phenyl)urea represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its dual activity in CNS disorders and oncology highlights its broad therapeutic potential, while ongoing research aims to address remaining challenges related to its development. As the scientific community continues to explore this compound, it is anticipated that further breakthroughs will emerge, paving the way for its eventual translation into clinical applications.